Cas no 948294-35-7 (2-Fluoro-3-(trifluoromethoxy)benzoyl chloride)

2-Fluoro-3-(trifluoromethoxy)benzoyl chloride is a fluorinated benzoyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structure, featuring both fluorine and trifluoromethoxy substituents, enhances reactivity and stability, making it valuable for introducing fluorinated aromatic moieties into target molecules. The compound’s high purity and consistent performance ensure reliable results in acylation reactions. Its electron-withdrawing groups also facilitate nucleophilic substitution processes, broadening its utility in fine chemical applications. Proper handling under inert conditions is recommended due to its moisture sensitivity. This reagent is preferred for its precise functionalization capabilities in complex synthetic pathways.

2-Fluoro-3-(trifluoromethoxy)benzoyl chloride structure

948294-35-7 structure

Product Name:2-Fluoro-3-(trifluoromethoxy)benzoyl chloride

CAS No:948294-35-7

MF:C₈H₃ClF₄O₂

MW:242.554835557938

MDL:MFCD07777180

CID:2857684

PubChem ID:26597871

Update Time:2025-06-07

2-Fluoro-3-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

- SCHEMBL1793852
- 2-fluoro-3-(trifluoromethoxy)benzoyl chloride
- 2-fluoro-3-(trifluoromethoxy)benzoylchloride
- 948294-35-7
- 2-fluoro-3-(trifluoromethoxy)-benzoylchloride
- 2-Fluoro-3-trifluoromethoxy-benzoyl chloride
- MFCD07777180
- 2-Fluoro-3-(trifluoromethoxy)benzoyl chloride
- MDL： MFCD07777180
- Inchi： 1S/C8H3ClF4O2/c9-7(14)4-2-1-3-5(6(4)10)15-8(11,12)13/h1-3H
- InChI Key： HTSMSODHCUDYTJ-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC(=C1F)OC(F)(F)F)=O

Computed Properties

Exact Mass: 241.976
Monoisotopic Mass: 241.976
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 3.7

2-Fluoro-3-(trifluoromethoxy)benzoyl chloride Security Information

Hazardous Material transportation number：3265
Hazard Category Code： 34
Safety Instruction： 26-36/37/39

2-Fluoro-3-(trifluoromethoxy)benzoyl chloride Pricemore >>

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abcr	AB148628-1 g	2-Fluoro-3-(trifluoromethoxy)benzoyl chloride, 98%; .	948294-35-7	98%	1 g	€498.50	2023-07-20
Fluorochem	032905-250mg	2-Fluoro-3-trifluoromethoxy-benzoyl chloride	948294-35-7		250mg	￡160.00	2022-03-01
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abcr	AB148628-1g	2-Fluoro-3-(trifluoromethoxy)benzoyl chloride, 98%; .	948294-35-7	98%	1g	€328.00	2025-04-14
Ambeed	A251074-1g	2-Fluoro-3-(trifluoromethoxy)benzoyl chloride	948294-35-7	95+%	1g	$748.0	2025-04-14